[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate

• Molecular Formula: C24H27NO3
• Molecular Weight: 377.5 g/mol
• IUPAC Name: [(Z)-(2-morpholin-4-ylcyclohexylidene)-phenylmethyl] benzoate
• InChI: InChI=1S/C24H27NO3/c26-24(20-11-5-2-6-12-20)28-23(19-9-3-1-4-10-19)21-13-7-8-14-22(21)25-15-17-27-18-16-25/h1-6,9-12,22H,7-8,13-18H2/b23-21-
• InChI Key: FTUJSFRVSGWROP-LNVKXUELSA-N
• Isomeric SMILES: C1CC/C(=C(\C2=CC=CC=C2)/OC(=O)C3=CC=CC=C3)/C(C1)N4CCOCC4
• SMILES: C1CCC(=C(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)C(C1)N4CCOCC4

Description

[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate, also known as MXE, is a dissociative drug that has been used for scientific research purposes. It belongs to the arylcyclohexylamine class of drugs and has been found to have similar effects to ketamine and phencyclidine (PCP). MXE has gained attention in the scientific community due to its unique properties and potential therapeutic applications.

Mechanism of Action

[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate works by blocking N-methyl-D-aspartate (NMDA) receptors in the brain, which are involved in the regulation of pain, memory, and learning. By blocking these receptors, [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate causes dissociation and altered perception. It also affects other neurotransmitter systems, such as dopamine and serotonin, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration. [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate also affects the release of various neurotransmitters, such as dopamine and serotonin, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and stored. It also has unique properties that make it useful for studying the effects of dissociative drugs on the brain and nervous system. However, [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate also has limitations, such as its potential for abuse and the lack of long-term safety data.

Future Directions

There are several future directions for research on [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate. One area of interest is its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate may also be useful for studying the effects of dissociative drugs on the brain and nervous system. Further research is needed to fully understand the biochemical and physiological effects of [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate and its potential therapeutic applications.

Synthesis Methods

[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate can be synthesized through a multi-step process using various chemicals and reagents. The synthesis involves the reaction of cyclohexanone with 4-morpholinepropanal to form 2-(4-morpholinyl)cyclohexanone. This intermediate is then reacted with phenylmagnesium bromide to form [2-(4-Morpholinyl)cyclohexylidene]phenylmagnesium bromide. Finally, this compound is reacted with methyl benzoate to form [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate.

Scientific Research Applications

[2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate has been used in scientific research to study its effects on the brain and nervous system. It has been found to have similar effects to ketamine and PCP, such as dissociation and altered perception. [2-(4-Morpholinyl)cyclohexylidene](phenyl)methyl benzoate has also been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders.